![molecular formula C18H14Cl3N5O2 B6153692 3-chloro-N-[4-chloro-2-methyl-6-(methylcarbamoyl)phenyl]-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide CAS No. 500008-62-8](/img/no-structure.png)
3-chloro-N-[4-chloro-2-methyl-6-(methylcarbamoyl)phenyl]-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide
Overview
Description
The compound is an organic compound with the molecular formula C18H14Cl3N5O2 . It may appear as a white solid . The exact properties can vary depending on experimental conditions and specific purity .
Synthesis Analysis
The specific method to synthesize this compound usually involves a series of organic synthesis steps, combining different reaction conditions and reagents to synthesize the target compound .Molecular Structure Analysis
The molecular weight of the compound is 438.7 . The molecular formula is C18H14Cl3N5O2 .Physical And Chemical Properties Analysis
The compound is possibly a white solid . It’s soluble in DMSO and slightly soluble in Ethyl Acetate . The exact properties can vary depending on experimental conditions and specific purity .Scientific Research Applications
Environmental Analysis
Chlorantraniliprole’s vapor pressures allow for precise identification and quantification in environmental samples, making it valuable for monitoring its presence and metabolites in soil, water, and plants .
Agricultural Formulations
Its microcapsule formulations are developed to improve pesticide utilization and reduce environmental pollution, addressing the challenge of its poor solubility in organic solvents .
Biological Activity
Studies have evaluated chlorantraniliprole’s stability and biological activity, which is crucial for ensuring its effectiveness as an insecticide over time .
Insecticide Efficiency
Research has focused on developing highly efficient and environmentally friendly formulations due to its low solubility in water and organic solvents .
Pest Control in Apiculture
Chlorantraniliprole has been successfully applied to prevent small hive beetle infestations in honey bee colonies, demonstrating its specificity between bees and beetles .
Toxicological Studies
Toxicological studies have been conducted on various animals like rats, mice, and dogs to understand the safety profile of chlorantraniliprole when ingested over long periods .
Resistance Mechanism Studies
Research has been carried out to identify detoxification-related genes and pathways in insects, providing insights for the co-application of chlorantraniliprole with biological control agents .
Food Safety Evaluation
Methods like HPLC-MS/MS have been developed to investigate chlorantraniliprole’s dissipation, risk assessment, and residue distribution in food crops such as lychee, ensuring consumer safety .
Safety and Hazards
Due to the lack of specific experimental data and research materials, accurate safety information and hazard assessment cannot be provided . In any chemical laboratory, operators should follow correct experimental operating procedures, including wearing appropriate personal protective equipment, avoiding contact with skin and eyes, and complying with waste disposal regulations .
Future Directions
Mechanism of Action
Target of Action
The primary target of this compound is the ryanodine receptor . This receptor plays a crucial role in the regulation of intracellular calcium levels, which is essential for various cellular processes including muscle contraction, neurotransmitter release, and cell growth.
Mode of Action
The compound acts as a potent and selective activator of the ryanodine receptor . It binds to the receptor and triggers the release of calcium from intracellular stores. This leads to an increase in intracellular calcium levels, which can affect various cellular processes.
Biochemical Pathways
The activation of the ryanodine receptor by the compound leads to an increase in intracellular calcium levels. This can affect various biochemical pathways that are regulated by calcium, such as the contraction of muscle cells and the release of neurotransmitters. The exact pathways affected can vary depending on the specific cell type and the physiological context .
Result of Action
The increase in intracellular calcium levels triggered by the compound can have various effects at the molecular and cellular level. For example, it can lead to the contraction of muscle cells or the release of neurotransmitters. The exact effects can vary depending on the specific cell type and the physiological context .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 3-chloropyridine-2-carboxylic acid with thionyl chloride to form 3-chloropyridine-2-carbonyl chloride. This intermediate is then reacted with 4-chloro-2-methyl-6-(methylcarbamoyl)aniline to form the corresponding amide. The resulting amide is then reacted with 3-chloro-1-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid to form the final product.", "Starting Materials": [ "3-chloropyridine-2-carboxylic acid", "thionyl chloride", "4-chloro-2-methyl-6-(methylcarbamoyl)aniline", "3-chloro-1-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid" ], "Reaction": [ "Step 1: 3-chloropyridine-2-carboxylic acid is reacted with thionyl chloride to form 3-chloropyridine-2-carbonyl chloride.", "Step 2: 4-chloro-2-methyl-6-(methylcarbamoyl)aniline is reacted with 3-chloropyridine-2-carbonyl chloride to form the corresponding amide intermediate.", "Step 3: The resulting amide intermediate is then reacted with 3-chloro-1-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid to form the final product, 3-chloro-N-[4-chloro-2-methyl-6-(methylcarbamoyl)phenyl]-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide." ] } | |
CAS RN |
500008-62-8 |
Product Name |
3-chloro-N-[4-chloro-2-methyl-6-(methylcarbamoyl)phenyl]-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide |
Molecular Formula |
C18H14Cl3N5O2 |
Molecular Weight |
438.7 |
Purity |
95 |
Origin of Product |
United States |
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